(3S,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate

• CAS No.: 577691-56-6; 907544-17-6; 907544-20-1
• Molecular Formula: C10H19FN2O2
• Molecular Weight: 218.272
• IUPAC Name: tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate
• InChI: InChI=1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8+/m0/s1
• InChI Key: ZQRYPCAUVKVMLZ-JGVFFNPUSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)F)N
• solubility: not available

Description

(3S,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate is a useful research compound. Its molecular formula is C10H19FN2O2 and its molecular weight is 218.272. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pd/C 10% (12 g) was added to a solution of tert-butyl 4-azido-3-fluoropiperidine-1-carboxylate, 2.6 (62 g, 0.254 mol) in EtOH (600 mL). The reaction was stirred under a hydrogen atmosphere (balloon pressure) for 48 hours. The mixture was filtered through celite-bed and concentrated under reduced pressure to obtain the title compound tert-butyl4-amino-3-fluoropiperidine-1-carboxylate, 2.7 (42 g, 75% yield). LCMS: m/z 218.8 (M+1).